Cas no 393834-93-0 (3-bromo-N-(4-{[2-(pyridin-3-yl)piperidin-1-yl]sulfonyl}phenyl)benzamide)

• Product Name: 3-bromo-N-(4-{[2-(pyridin-3-yl)piperidin-1-yl]sulfonyl}phenyl)benzamide
• CAS No: 393834-93-0
• MF: C₂₃H₂₂BrN₃O₃S
• MW: 500.408083438873
• CID: 5753624
• PubChem ID: 3574956
• Update Time: 2025-06-08

3-bromo-N-(4-{[2-(pyridin-3-yl)piperidin-1-yl]sulfonyl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Oprea1_812569
• 393834-93-0
• AKOS002102249
• ChemDiv1_014526
• 3-bromo-N-[4-(2-pyridin-3-ylpiperidin-1-yl)sulfonylphenyl]benzamide
• F0533-0696
• EU-0095188
• HMS628E06
• SR-01000568637-1
• SR-01000568637
• 3-bromo-N-(4-((2-(pyridin-3-yl)piperidin-1-yl)sulfonyl)phenyl)benzamide
• 3-bromo-N-(4-{[2-(pyridin-3-yl)piperidin-1-yl]sulfonyl}phenyl)benzamide
• Benzamide, 3-bromo-N-[4-[[2-(3-pyridinyl)-1-piperidinyl]sulfonyl]phenyl]-

• Inchi： 1S/C23H22BrN3O3S/c24-19-7-3-5-17(15-19)23(28)26-20-9-11-21(12-10-20)31(29,30)27-14-2-1-8-22(27)18-6-4-13-25-16-18/h3-7,9-13,15-16,22H,1-2,8,14H2,(H,26,28)
• InChI Key： CWMOWPVNAABBEK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(NC1C=CC(=CC=1)S(N1CCCCC1C1C=NC=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 499.05653g/mol
• Monoisotopic Mass: 499.05653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 87.8Ų

Experimental Properties

• Density: 1.483±0.06 g/cm3(Predicted)
• pka: 12.73±0.70(Predicted)

Additional information on 3-bromo-N-(4-{[2-(pyridin-3-yl)piperidin-1-yl]sulfonyl}phenyl)benzamide

Introduction to 3-bromo-N-(4-{[2-(pyridin-3-yl)piperidin-1-yl]sulfonyl}phenyl)benzamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 393834-93-0 is a highly specialized molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The molecular structure of this compound, specifically named 3-bromo-N-(4-{[2-(pyridin-3-yl)piperidin-1-yl]sulfonyl}phenyl)benzamide, exhibits a complex and intricate arrangement of functional groups that make it a promising candidate for various biological applications. This introduction aims to provide a comprehensive overview of the compound, its structural features, and its relevance in contemporary research.

The molecular formula of 3-bromo-N-(4-{[2-(pyridin-3-yl)piperidin-1-yl]sulfonyl}phenyl)benzamide underscores its complexity, featuring a benzamide core substituted with a bromo group and a sulfonylphenyl moiety. The presence of the pyridin-3-ylpiperidin-1-yl group further enhances its structural complexity, making it a versatile scaffold for drug discovery. This unique arrangement of atoms and functional groups contributes to the compound's potential biological activity, particularly in the inhibition of specific enzymatic pathways.

In recent years, there has been a growing interest in molecules that can modulate protein-protein interactions and enzyme activities. The 3-bromo-N-(4-{[2-(pyridin-3-yl)piperidin-1-yl]sulfonyl}phenyl)benzamide structure is particularly noteworthy due to its ability to interact with target proteins in a highly specific manner. This specificity is crucial for developing drugs that can selectively target pathological processes without affecting normal cellular functions. The bromo group, in particular, has been shown to enhance binding affinity and selectivity, making it an attractive feature for medicinal chemists.

The synthesis of such complex molecules requires meticulous planning and expertise in organic chemistry. The process involves multiple steps, including the introduction of the sulfonyl group, the bromination of the benzamide core, and the incorporation of the pyridin-3-ylpiperidin-1-yl moiety. Each step must be carefully optimized to ensure high yield and purity, which are essential for subsequent biological testing. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the intricate framework of this compound.

The biological activity of 3-bromo-N-(4-{[2-(pyridin-3-yl)piperidin-1-yl]sulfonyl}phenyl)benzamide has been extensively studied in various preclinical models. Research has demonstrated its potential as an inhibitor of kinases and other enzymes involved in cancer progression. The sulfonylphenyl group is particularly important for its ability to disrupt aberrant signaling pathways that are commonly observed in tumor cells. Furthermore, the pyridin-3-ylpiperidin-1-yl moiety has been shown to enhance solubility and bioavailability, which are critical factors for drug efficacy.

One of the most exciting aspects of this compound is its potential application in targeted therapy. By selectively inhibiting specific enzymes or proteins, it may be possible to develop treatments that are more effective and have fewer side effects compared to traditional chemotherapeutic agents. This aligns with the broader trend in medicine towards personalized and precision therapies, where treatments are tailored to individual patients based on their specific genetic makeup and disease characteristics.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between 3-bromo-N-(4-{[2-(pyridin-3-yl)piperidin-1-yl]sulfonyl}phenyl)benzamide and its target proteins. These tools allow researchers to predict binding affinities, identify key interaction residues, and optimize drug-like properties. Such computational studies have provided valuable insights into how this compound can be modified to improve its biological activity and pharmacokinetic profile.

In conclusion, 3-bromo-N-(4-{[2-(pyridin-3-yl)piperidin-1-yl]sulfonyl}phenyl)benzamide, with its CAS number 393834-93-0, represents a significant advancement in chemical biology and pharmaceutical research. Its complex structure, unique functional groups, and promising biological activity make it a valuable tool for developing new therapies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the fight against various diseases.